Cas no 887922-00-1 (5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)-)

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- structure

887922-00-1 structure

Product Name:5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)-

CAS No:887922-00-1

MF:C₁₅H₁₃NO₂

MW:239.269223928452

CID:6622126

Update Time:2024-01-15

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- Chemical and Physical Properties

Names and Identifiers

- 5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)-
- Inchi： 1S/C15H13NO2/c17-15(12-5-2-1-3-6-12)18-13-9-8-11-7-4-10-16-14(11)13/h1-7,10,13H,8-9H2/t13-/m1/s1
- InChI Key： TZNYXOBRWKBPMD-CYBMUJFWSA-N
- SMILES： C12[C@H](OC(=O)C3=CC=CC=C3)CCC1=CC=CN=2

Experimental Properties

Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 387.1±30.0 °C(Predicted)
pka: 4.89±0.40(Predicted)

5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-benzoate, (7R)- Production Method

Production Method 1

41598-71-4

98-88-4

887922-00-1

887921-99-5

Reaction Conditions

1.1 Catalysts: Copper chloride , Borate(1-), bis[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]diethyl-, hydrogen … Solvents: Dichloromethane ; 90 min, rt
1.2 rt → 0 °C
1.3 Reagents: Diisopropylethylamine ; overnight, 0 °C → rt

Reference

Kinetic resolution of pyridyl alcohols by Cu(II)(borabox)-catalyzed acylation

Roseblade, Stephen J.; Pfaltz, Andreas, Synthesis, 2007, (23), 3751-3753

Production Method 2

41598-71-4

98-88-4

887922-00-1

887921-99-5

Reaction Conditions

1.1 Catalysts: Cupric chloride , Borate(1-), bis[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]diethyl-, hydrogen … Solvents: Dichloromethane ; 2 - 3 h, rt
1.2 rt
1.3 Reagents: Diisopropylethylamine ; 2 h, 0 °C

Reference

Kinetic Resolution of Diols and Pyridyl Alcohols by Cu(II)(borabox)-Catalyzed Acylation

Mazet, Clement; Roseblade, Stephen; Koehler, Valentin; Pfaltz, Andreas, Organic Letters, 2006, 8(9), 1879-1882